
postemergence weed control soybean
cloransulam-methyl

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cloransulam-Methyl

CAS No.: 147150-35-4

Cat. No.: S524048

Get Quote

Herbicide Profile and Efficacy

Cloransulam-methyl is a systemic sulfonanilide and triazolopyrimidine herbicide that inhibits the

acetolactate synthase (ALS) enzyme, a key site in the biosynthesis of branched-chain amino acids [1]. It is

typically formulated as water-dispersible granules and is selective for soybeans [1].

The table below summarizes key performance data from a field study and a recent resistance investigation:

Table 1: Efficacy and Weed Control Spectrum of Cloransulam-methyl

Aspect Findings Source/Context

General
Efficacy

Effective postemergence control of broadleaf weeds in
soybean (cv. Doko) [2].

Field experiment on a
"Cerrado" oxisol [2].

Specifically
Controlled
Weeds

Controlled Acanthospermum hispidum and Blainvillea
latifolia efficiently. In a tank mix with lactofen, it also

controlled Nicandra physaloides [2].

Same field experiment;
doses of 20, 30, and 40

g/ha [2].

Weeds on
Control
Spectrum

Cocklebur, Horseweed, Lambsquarters, Mallow,

Pigweed, Morning glory, Ragweed, Velvetleaf,
Waterhemp [1].

Pesticide Properties

Database [1].

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 7 Tech Support

https://www.smolecule.com/products/s524048?utm_src=pdf-body
https://www.smolecule.com/products/s524048?utm_src=pdf-interest
https://www.smolecule.com/products/s524048?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1153.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1153.htm
https://www.smolecule.com/products/s524048?utm_src=pdf-body
https://www.weedcontroljournal.org/article/efficacy-and-selectivity-of-cloransulam-methyl-in-postemergence-control-of-weeds-in-soybean/
https://www.weedcontroljournal.org/article/efficacy-and-selectivity-of-cloransulam-methyl-in-postemergence-control-of-weeds-in-soybean/
https://www.weedcontroljournal.org/article/efficacy-and-selectivity-of-cloransulam-methyl-in-postemergence-control-of-weeds-in-soybean/
https://www.weedcontroljournal.org/article/efficacy-and-selectivity-of-cloransulam-methyl-in-postemergence-control-of-weeds-in-soybean/
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1153.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1153.htm
https://www.smolecule.com/products/s524048?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Aspect Findings Source/Context

Resistance
Observation

Two common lambsquarters populations from China with
multiple resistance to other ALS-inhibitors

(thifensulfuron-methyl) and a PSII-inhibitor (bentazone)
showed no detectable resistance to cloransulam-

methyl [3].

Laboratory dose-
response and cross-

resistance study [3].

Application Protocol and Integration

For effective use, cloransulam-methyl must be integrated into a broader weed management strategy. It is

available as a standalone active ingredient or in premixes like Tendovo (with S-metolachlor and metribuzin)

for pre-emergence applications [4].

Table 2: Application Guidelines for Cloransulam-methyl in Soybean

Parameter Recommendation

Application
Type

Postemergence (POST) [2] [1] [5].

Typical Use
Rate

20 to 40 grams of active ingredient per hectare (g ai/ha) [2].

Application
Timing

Weeds should be actively growing and in the 2- to 4-leaf stage or 2-3 inches tall [6].

Apply to soybeans up to the R1 growth stage [4] [5].

Tank Mix
Partners

Often tank-mixed with other herbicides to broaden the control spectrum or manage

resistance (e.g., lactofen) [2]. It is also listed as a mixing partner for flumioxazin in
pre-emergent programs [5].

Key
Consideration

Overlapping residual herbicides are critical to prevent weed escape, especially with
the prevalence of herbicide-resistant weeds [6].

The following workflow outlines a standard experimental protocol for evaluating cloransulam-methyl

efficacy and resistance in a greenhouse setting, based on methodologies from recent research.
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Start: Herbicide Efficacy/Resistance Test

Plant Material Preparation
• Collect seeds (susceptible & resistant biotypes)

• Enhance germination (e.g., GA₃ soak)
• Sow in sterilized soil

Controlled Growth Chamber
• Maintain 30±3°C/25±3°C day/night

• 14h/10h light/dark cycle
• Thin to uniform plants pre-treatment

Herbicide Application
• Apply at 3-4 leaf stage

• Use lab sprayer (e.g., 450 L/ha output)
• Use multiple doses for dose-response

Data Collection (21 DAT)
• Visual injury assessment (%)

• Measure above-ground fresh weight
• Record survival rate

Data Analysis
• Calculate GR₅₀ (growth reduction)
• Determine Resistance Index (RI)

• RI = GR₅₀(R) / GR₅₀(S)

End: Interpret Results
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Resistance Management and Environmental
Considerations

Herbicide resistance is a major challenge in modern agriculture. While cloransulam-methyl remains

effective against some resistant biotypes [3], over-reliance on any single site of action increases selection

pressure for resistance.

Resistance Status: Palmer amaranth populations in Brazil have been confirmed with multiple
resistance to Group 2 (ALS-inhibitors, including cloransulam-methyl) and Group 9 (glyphosate)

herbicides [7]. This underscores the critical need for proactive resistance management.
Complexity of Resistance: Resistance patterns within a single HRAC group can be complex. Cross-

resistance is not always uniform across all chemistries within Group 2 and can be influenced by
specific amino acid substitutions in the ALS enzyme and other non-target-site mechanisms [8] [3].

Management Strategy: The cornerstone of resistance management is diversifying the sites of action
used. This involves:

Rotating Herbicides: Using herbicides from different HRAC groups in consecutive seasons.
Tank-Mixing: Applying effective herbicides with multiple, complementary sites of action

simultaneously [4] [9].
Incorporating Non-Chemical Tactics: Combining chemical control with cultural practices

(narrow rows, cover crops) and mechanical practices (cultivation) to reduce weed pressure [6].

The diagram below illustrates the two primary mechanisms by which weeds evolve resistance to ALS-

inhibitors like cloransulam-methyl.
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Target-Site Resistance (TSR) Non-Target-Site Resistance (NTSR)

Cloransulam-methyl
(Group 2 ALS Inhibitor)

Altered Target Enzyme
(Acetolactate Synthase - ALS)

 Binds to ALS enzyme

Enhanced Metabolic Detoxification

 Enters plant

Specific Amino Acid Substitutions:
Ala-122, Pro-197, Trp-574, etc.

Herbicide cannot bind effectively
Reduced efficacy

Herbicide is broken down
before reaching target

Reduced amount of active
herbicide at target site
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Environmental and Safety Profile

Researchers should be aware of the compound's environmental fate and toxicity.

Environmental Fate: Cloransulam-methyl has moderate aqueous solubility and is considered non-
volatile. It can be mobile in the environment and has the potential to leach to groundwater. It is

generally non-persistent in soil, with field dissipation half-lives (DT₅₀) around 10 days [1].
Toxicity: It has a low mammalian toxicity but is a skin and eye irritant. Ecotoxicologically, it has a low

level of toxicity to birds and aquatic invertebrates but is more toxic to fish, aquatic plants, algae, and
honeybees [1].

Key Takeaways for Researchers

Cloransulam-methyl is a valuable tool for postemergence control of key broadleaf weeds in

soybeans.
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It demonstrates efficacy against some weed biotypes resistant to other ALS inhibitors, highlighting the

nuance in cross-resistance patterns.
Its successful and sustainable use is dependent on integration into a diversified weed management

program that includes multiple herbicide sites of action and cultural practices to mitigate resistance
development.

Always consult and follow local product labels for specific application rates, timing, and safety
precautions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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